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Compound of Interest

Compound Name: DISPERSE RED 65

Cat. No.: B076925

Introduction

Disperse Red 65 (C.l. 11228) is a monoazo disperse dye suitable for dyeing hydrophobic
fibers, particularly polyester.[1] Due to their non-ionic nature and low water solubility, disperse
dyes are effective in coloring polyester fibers, which have a negatively charged surface.[2] The
dyeing process is typically carried out at high temperatures, with the assistance of carriers, or
through a thermosol method to facilitate dye penetration into the compact molecular structure
of polyester.[3][4] Proper control of dyeing parameters such as temperature, pH, and time is
crucial for achieving optimal color yield and fastness properties.[2][5]

Physicochemical E ies of DISPERSE RED 65

Property Value Reference
C.l. Name DISPERSE RED 65 [1]
C.I. Number 11228 [1]
CAS Number 12223-38-0 [1]
Molecular Formula C18H18CIN502 [1]
Molecular Weight 371.82 [1]
Molecular Structure Single Azo Class [1]
Appearance Dark Red Powder [1]
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Colorfastness Properties of DISPERSE RED 65 on
Polyester

The following table summarizes the colorfastness of polyester dyed with Disperse Red 65
according to AATCC and ISO standards.

Fastness Test AATCC Rating ISO Rating Reference
Ironing 4-5 4-5 [1]
Light 4 5 [1]
Perspiration (Fading) 6 5-6 [1]
Perspiration (Staining) 5 4-5 [1]
Washing (Fading) 5 5 [1]
Washing (Staining) 4-5 5 [1]

Experimental Protocols

Three primary methods for dyeing polyester with disperse dyes are the High-Temperature
Dyeing Method, Carrier Dyeing Method, and Thermosol Dyeing Method.[2][6]

1. High-Temperature Dyeing Method (Exhaust Method)

This is a widely used method that involves dyeing under pressure at temperatures above the
boiling point of water.[4]

Protocol:

» Fabric Preparation: Scour the polyester fabric to remove any impurities, oils, or sizes. A
typical scouring recipe involves treating the fabric with a solution containing a non-ionic
detergent.[7]

e Dye Bath Preparation:

o Prepare a paste of the required amount of DISPERSE RED 65 with a dispersing agent.[2]
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o Add this paste to the dye bath containing water.
o Add a leveling agent to promote uniform dyeing.

o Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[2][4]

e Dyeing Process:

o Introduce the polyester fabric into the dye bath at approximately 60°C.[2]

[e]

Run the fabric in the bath for 15 minutes at this temperature.[2]

[e]

Raise the temperature to 130°C at a rate of 1-2°C per minute.[4][8]

o

Maintain the temperature at 130°C for 30-60 minutes, depending on the desired shade
depth.[4]

o

Cool the dye bath to 60°C.[2]

o After-treatment (Reduction Clearing):

[¢]

Rinse the dyed fabric with hot water.[2]

[e]

Prepare a reduction clearing bath containing sodium hydrosulfite and sodium hydroxide.[9]

o

Treat the fabric in this bath at 60-80°C for 10-20 minutes to remove unfixed surface dye
and improve wash fastness.[9][10]

o

Rinse the fabric thoroughly with hot and then cold water.[11]
e Drying: Dry the fabric.

Experimental Workflow: High-Temperature Dyeing
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Caption: High-temperature exhaust dyeing workflow for polyester.
2. Carrier Dyeing Method

This method allows dyeing at or near the boiling point of water (around 100°C) by using a
"carrier" chemical that swells the polyester fibers, enabling dye penetration.[11]

Protocol:
» Fabric Preparation: Scour the polyester fabric as described previously.[7]

» Dye Bath Preparation:

o

Set the dye bath at 60°C.[6]

o

Add a wetting agent, dispersing agent, and a suitable carrier.[12]

Run the fabric in this blank bath for 15 minutes to ensure uniform carrier absorption.[12]

[¢]

[¢]

Add the prepared DISPERSE RED 65 dispersion to the bath.

o

Adjust the pH to 4.5-5.5 with acetic acid.[6]
e Dyeing Process:
o Raise the temperature to 90-100°C over 30 minutes.[6][12]
o Continue dyeing at this temperature for 60-120 minutes.[6][12]

o Cool the bath to 60°C.[6]
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o After-treatment:
o Rinse the fabric.

o Perform reduction clearing as described in the high-temperature method. This step is
crucial to remove residual carrier, which can negatively impact lightfastness and cause
skin irritation.[12]

o Rinse thoroughly.[12]
e Drying: Dry the fabric.

Experimental Workflow: Carrier Dyeing
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Caption: Carrier dyeing workflow for polyester fabrics.
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3. Thermosol Dyeing Method

This is a continuous method where the dye is fixed at high temperatures in a dry heat chamber.

[2]
Protocol:
e Padding:

o Prepare a padding liquor containing DISPERSE RED 65, a thickener, and a migration
inhibitor.

o Pad the fabric through this liquor in a padding mangle to achieve a specific wet pick-up
percentage.[2]

e Drying:

o Dry the padded fabric, typically at around 100°C. Infrared drying is often preferred to
minimize dye migration.[2]

¢ Thermofixation:

o Pass the dried fabric through a thermosol unit at a high temperature, typically 180-220°C,
for 60-90 seconds.[2][6] This high temperature causes the dye to sublimate and diffuse
into the polyester fiber.[3] Approximately 75-90% of the dye is fixed during this stage.[2]

o After-treatment:
o Wash the fabric in warm water to remove the thickener and unfixed dye.[2]
o Perform reduction clearing if necessary to improve fastness.[2]
o Rinse and dry the fabric.

Logical Relationship: Thermosol Dyeing Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Polyester Dyeing
with DISPERSE RED 65]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076925#using-disperse-red-65-in-polyester-dyeing-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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